Octane
Octane
Octane is linear alkane that can be synthesized from furfural, a renewable biomass resource. It can undergo catalytic cracking over alkali-treated MFI (Mordenite Framework Inverted) zeolites to mainly form primary cracking products.
, also known as N-octane or CH3-[CH2]6-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2:7, 8-diepoxyoctane, 1, 8-diaminooctane, and 3-octanone. is an alkane and gasoline tasting compound that can be found in a number of food items such as guava, pepper (c. annuum), orange bell pepper, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Octane is a straight chain alkane composed of 8 carbon atoms. It has a role as a xenobiotic.
N-octane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Produces irritating vapor.
, also known as N-octane or CH3-[CH2]6-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2:7, 8-diepoxyoctane, 1, 8-diaminooctane, and 3-octanone. is an alkane and gasoline tasting compound that can be found in a number of food items such as guava, pepper (c. annuum), orange bell pepper, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Octane is a straight chain alkane composed of 8 carbon atoms. It has a role as a xenobiotic.
N-octane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Produces irritating vapor.
Brand Name:
Vulcanchem
CAS No.:
111-65-9
VCID:
VC20801170
InChI:
InChI=1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3
SMILES:
CCCCCCCC
Molecular Formula:
C8H18
CH3-(CH2)6-CH3
C8H18
CH3-(CH2)6-CH3
C8H18
Molecular Weight:
114.23 g/mol
Octane
CAS No.: 111-65-9
Cat. No.: VC20801170
Molecular Formula: C8H18
CH3-(CH2)6-CH3
C8H18
Molecular Weight: 114.23 g/mol
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Specification
Description | Octane is linear alkane that can be synthesized from furfural, a renewable biomass resource. It can undergo catalytic cracking over alkali-treated MFI (Mordenite Framework Inverted) zeolites to mainly form primary cracking products. , also known as N-octane or CH3-[CH2]6-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2:7, 8-diepoxyoctane, 1, 8-diaminooctane, and 3-octanone. is an alkane and gasoline tasting compound that can be found in a number of food items such as guava, pepper (c. annuum), orange bell pepper, and alcoholic beverages. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound. Octane is a straight chain alkane composed of 8 carbon atoms. It has a role as a xenobiotic. N-octane is a colorless liquid with an odor of gasoline. Less dense than water and insoluble in water. Hence floats on water. Produces irritating vapor. |
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CAS No. | 111-65-9 |
Molecular Formula | C8H18 CH3-(CH2)6-CH3 C8H18 |
Molecular Weight | 114.23 g/mol |
IUPAC Name | octane |
Standard InChI | InChI=1S/C8H18/c1-3-5-7-8-6-4-2/h3-8H2,1-2H3 |
Standard InChI Key | TVMXDCGIABBOFY-UHFFFAOYSA-N |
SMILES | CCCCCCCC |
Canonical SMILES | CCCCCCCC |
Boiling Point | 258.1 °F at 760 mm Hg (USCG, 1999) 125.6 °C 125.62 °C 126 °C 258°F |
Colorform | Colorless liquid Clear liquid |
Flash Point | 56 °F (USCG, 1999) 56 °F (13 °C) (Closed cup) 72 °F (22 °C) (Open cup) 13 °C c.c. 56°F |
Melting Point | -70.2 °F (USCG, 1999) -56.8 °C Fp -56.8 ° -56.73 °C -56.8°C -70°F |
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